1-[3-[(3S,4S)-3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-3-oxopropyl]pyrrolidin-2-one;hydrochloride

Specification

• CAS No.: 2418596-68-4
• Molecular Formula: C18H25ClFN3O2
• Molecular Weight: 369.87
• IUPAC Name: 1-[3-[(3S,4S)-3-amino-4-(4-fluorophenyl)piperidin-1-yl]-3-oxopropyl]pyrrolidin-2-one;hydrochloride
• Standard InChI: InChI=1S/C18H24FN3O2.ClH/c19-14-5-3-13(4-6-14)15-7-10-22(12-16(15)20)18(24)8-11-21-9-1-2-17(21)23;/h3-6,15-16H,1-2,7-12,20H2;1H/t15-,16+;/m0./s1
• Standard InChI Key: JWYVPGKAULPBLG-IDVLALEDSA-N
• SMILES: C1CC(=O)N(C1)CCC(=O)N2CCC(C(C2)N)C3=CC=C(C=C3)F.Cl

Introduction

1-[3-[(3S,4S)-3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-3-oxopropyl]pyrrolidin-2-one; hydrochloride is a complex organic compound belonging to the class of amino-heterocyclic compounds. It features a piperidine derivative structure with a pyrrolidinone moiety, an amino group, and a fluorophenyl substituent, which are crucial for its biological activity. This compound is of interest in medicinal chemistry, particularly for developing pharmaceuticals targeting neurological disorders due to its structural characteristics and biological activity.

Synthesis

The synthesis of 1-[3-[(3S,4S)-3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-3-oxopropyl]pyrrolidin-2-one; hydrochloride involves multi-step organic reactions. The process can be optimized using various methodologies, including careful selection of solvents, catalysts, and temperature control to maximize yield and purity.

Mechanism of Action

• The compound primarily interacts with neurotransmitter systems in the brain, suggesting potential therapeutic applications in neurological disorders.

Applications

• Medicinal Chemistry: The primary applications lie within medicinal chemistry, particularly in developing drugs for neurological conditions. Ongoing research aims to explore additional therapeutic potentials based on its structural features and biological activity.

Research Findings and Data

Property	Description
Chemical Class	Amino-heterocyclic compound
Piperidine Derivative	Features a pyrrolidinone structure
Stereochemistry	3S,4S configuration
Biological Activity	Interacts with neurotransmitter systems
Applications	Potential therapeutic agent for neurological disorders